Cas no 871737-15-4 (1-Piperazineethanimine)

• Product Name: 1-Piperazineethanimine
• CAS No: 871737-15-4
• MF: C₆H₁₃N₃
• MW: 127.187520742416
• CID: 719354
• PubChem ID: 45117269
• Update Time: 2025-04-19

1-Piperazineethanimine Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineethanimine
• 1-Piperazineethanimine(9CI)
• 2-piperazin-1-ylethanimine
• 871737-15-4
• 2-(Piperazin-1-yl)ethan-1-imine
• SCHEMBL9261652
• DTXSID90668577

• Inchi： 1S/C6H13N3/c7-1-4-9-5-2-8-3-6-9/h1,7-8H,2-6H2
• InChI Key： DZCFEGFIXJLAHW-UHFFFAOYSA-N
• SMILES： N1(CC=N)CCNCC1

Computed Properties

• Exact Mass: 127.110947427g/mol
• Monoisotopic Mass: 127.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 86.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 39.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines